Cas no 20458-90-6 (Ethyl 4-(4-methylphenyl)sulfanylbutanoate)

• Product Name: Ethyl 4-(4-methylphenyl)sulfanylbutanoate
• CAS No: 20458-90-6
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• MDL: MFCD25970193
• CID: 2857138
• Update Time: 2025-09-28

Ethyl 4-(4-methylphenyl)sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-methylphenyl)sulfanylbutanoate

• MDL： MFCD25970193
• Inchi： 1S/C13H18O2S/c1-3-15-13(14)5-4-10-16-12-8-6-11(2)7-9-12/h6-9H,3-5,10H2,1-2H3
• InChI Key： BONCMXTYXVHXNM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCSC1=CC=C(C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Ethyl 4-(4-methylphenyl)sulfanylbutanoate

Research Briefing on Ethyl 4-(4-methylphenyl)sulfanylbutanoate (CAS: 20458-90-6): Recent Advances and Applications

Ethyl 4-(4-methylphenyl)sulfanylbutanoate (CAS: 20458-90-6) is a sulfur-containing ester compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

Recent studies have highlighted the role of Ethyl 4-(4-methylphenyl)sulfanylbutanoate as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The compound's thioether linkage and ester functionality make it a versatile building block for modifying pharmacokinetic properties, such as solubility and metabolic stability, in drug candidates.

In terms of biological activity, research has uncovered promising results. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of Ethyl 4-(4-methylphenyl)sulfanylbutanoate exhibit moderate inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in pain management and inflammation treatment. The study employed molecular docking simulations and in vitro assays to validate these findings.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 4-(4-methylphenyl)sulfanylbutanoate. A recent patent (WO2023124567) describes an improved catalytic process using palladium nanoparticles, achieving a 92% yield with reduced environmental impact compared to traditional methods. This innovation addresses scalability challenges previously associated with the compound's manufacture.

Looking forward, Ethyl 4-(4-methylphenyl)sulfanylbutanoate is being investigated for its potential in targeted drug delivery systems. Preliminary data presented at the 2024 American Chemical Society meeting indicated that the compound's structure could be modified to create pH-sensitive prodrugs, particularly for cancer therapeutics. Researchers emphasize the need for further preclinical studies to fully explore this application.

In conclusion, Ethyl 4-(4-methylphenyl)sulfanylbutanoate (20458-90-6) represents a compound of growing importance in pharmaceutical research. Its dual role as both a synthetic intermediate and a potential bioactive molecule makes it a valuable focus for ongoing investigation. Future research directions likely include structure-activity relationship studies and exploration of its interactions with biological targets at the molecular level.